Cas no 611240-72-3 (8-(4-Fluorophenyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine)
611240-72-3 structure
Product Name:8-(4-Fluorophenyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
CAS No:611240-72-3
MF:C13H11F4N3
MW:285.240156412125
CID:2196414
PubChem ID:46864113
Update Time:2025-04-21
8-(4-Fluorophenyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine Chemical and Physical Properties
Names and Identifiers
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- 8-(4-Fluorophenyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
- AKOS015902095
- DTXSID70676953
- CAPHSSVHAHQFBX-UHFFFAOYSA-N
- 611240-72-3
- SCHEMBL5650628
-
- Inchi: 1S/C13H11F4N3/c14-9-3-1-8(2-4-9)11-12-19-10(13(15,16)17)7-20(12)6-5-18-11/h1-4,7,11,18H,5-6H2
- InChI Key: CAPHSSVHAHQFBX-UHFFFAOYSA-N
- SMILES: FC(C1=CN2CCNC(C3C=CC(=CC=3)F)C2=N1)(F)F
Computed Properties
- Exact Mass: 285.08891001Da
- Monoisotopic Mass: 285.08891001Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.9Ų
8-(4-Fluorophenyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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